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Compound of Interest

Compound Name: 4-Bromo-5-methylpicolinic acid

Cat. No.: B592005 Get Quote

An In-depth Technical Guide to 4-Bromo-5-
methylpicolinic Acid
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 4-Bromo-5-methylpicolinic acid, a substituted pyridine derivative of interest in

medicinal chemistry and materials science. This document consolidates available data on its

molecular characteristics, spectral properties, and safety information. While experimental

protocols for its synthesis and analysis are not extensively detailed in publicly accessible

literature, this guide presents general methodologies for related compounds to inform

laboratory practices.

Core Physical and Chemical Properties
4-Bromo-5-methylpicolinic acid, with the CAS number 1196154-93-4, is a solid at room

temperature.[1] Its core structure consists of a pyridine ring substituted with a bromine atom at

the 4-position, a methyl group at the 5-position, and a carboxylic acid group at the 2-position.

Table 1: Physical and Chemical Properties of 4-Bromo-5-methylpicolinic Acid
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Property Value Source

Molecular Formula C₇H₆BrNO₂ [2]

Molecular Weight 216.03 g/mol [2]

CAS Number 1196154-93-4 [2]

Appearance White to light yellow solid [1]

Boiling Point (Predicted) 369.5 ± 42.0 °C [1][3]

Density (Predicted) 1.692 ± 0.06 g/cm³ [1][3]

pKa (Predicted) 3.42 ± 0.10 [1]

Storage Temperature Inert atmosphere, 2-8°C [1]

Spectral Data
While specific experimental spectra for 4-Bromo-5-methylpicolinic acid are not readily

available in the public domain, several commercial suppliers indicate the availability of NMR,

HPLC, and LC-MS data upon request.[4][5] The expected spectral characteristics can be

inferred from the structure and data for analogous compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show distinct signals for the two aromatic

protons on the pyridine ring, the methyl protons, and the acidic proton of the carboxylic acid.

The chemical shifts and coupling patterns of the aromatic protons would be influenced by the

positions of the bromo, methyl, and carboxyl substituents.

¹³C NMR: The carbon NMR spectrum would display seven distinct signals corresponding to

the carbon atoms in the molecule, including the carboxyl carbon, the five carbons of the

pyridine ring, and the methyl carbon.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by absorption bands

typical for a carboxylic acid, including a broad O-H stretching band and a strong C=O stretching

band. Aromatic C-H and C=C stretching vibrations, as well as C-Br stretching, would also be

present.
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Mass Spectrometry (MS): Mass spectral analysis would show a molecular ion peak

corresponding to the molecular weight of the compound (216.03 g/mol ), with a characteristic

isotopic pattern due to the presence of the bromine atom (approximately equal intensity for M

and M+2 peaks).

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the specific synthesis of 4-Bromo-5-
methylpicolinic acid are not widely published. However, general synthetic strategies for

related substituted picolinic acids can provide a foundation for its preparation.

General Synthesis Approach
The synthesis of substituted picolinic acids often involves the modification of a pre-existing

pyridine ring. A plausible synthetic route for 4-Bromo-5-methylpicolinic acid could start from a

commercially available methylpicoline derivative, followed by bromination and subsequent

oxidation of the methyl group at the 2-position to a carboxylic acid.

A generalized workflow for the synthesis and purification is depicted below.

General Synthetic Workflow for Substituted Picolinic Acids

Synthesis Work-up & Purification Characterization

Starting Material
(e.g., Substituted Picoline)

Chemical Transformation
(e.g., Bromination, Oxidation)

Reagents, Solvent, Conditions Reaction Quenching
& Extraction

Purification
(e.g., Recrystallization, Chromatography)

Structural Analysis
(NMR, IR, MS)

Purity Assessment
(HPLC, Melting Point)

Final Product:
4-Bromo-5-methylpicolinic acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis and characterization of 4-Bromo-5-
methylpicolinic acid.
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Methodologies for Property Determination
Solubility Determination: A standard method to determine solubility involves preparing a

saturated solution of the compound in a given solvent at a specific temperature.[6] The

concentration of the dissolved solid in the supernatant can then be quantified using techniques

like gravimetric analysis or UV-Vis spectroscopy.[6] The solubility of picolinic acid derivatives is

influenced by the polarity of the solvent, temperature, and pH.[7][8]

pKa Determination: The acid dissociation constant (pKa) can be experimentally determined

using methods such as potentiometric titration, UV-Vis spectroscopy, or NMR spectroscopy.[9]

[10][11][12] These methods typically involve monitoring a pH-dependent property of the

molecule during titration with a standard acid or base.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information on the biological activity or the role of 4-
Bromo-5-methylpicolinic acid in any signaling pathways. Picolinic acid and its derivatives are

known to be involved in various biological processes and have been investigated for their

potential as therapeutic agents.[13][14][15] Further research is required to elucidate any

potential biological effects of 4-Bromo-5-methylpicolinic acid.

Safety and Handling
4-Bromo-5-methylpicolinic acid is classified with the following hazard statements: H302

(Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and

H335 (May cause respiratory irritation).[2] Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood.

The logical flow for handling and safety assessment is outlined in the diagram below.
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Safety and Handling Workflow

Receive Compound

Review Safety Data Sheet (SDS)

Assess Risks
(Toxicity, Reactivity, Physical Hazards)

Select Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Designated Area
(Fume Hood, Ventilated Space)

Store Properly
(Inert atmosphere, 2-8°C) Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling and storage of 4-Bromo-5-methylpicolinic acid.

This guide serves as a foundational resource for professionals working with 4-Bromo-5-
methylpicolinic acid. As more research becomes available, this document will be updated to

include more detailed experimental data and protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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